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Compound of Interest

Compound Name: 2-Chloro-4-nitrotoluene

Cat. No.: B140621

An analysis for researchers, scientists, and drug development professionals.

Core Finding: 2-Chloro-4-nitrotoluene (CAS: 121-86-8) is not a naturally occurring compound.
It is a synthetic chemical produced exclusively through industrial manufacturing processes.[1]
This guide provides an overview of its chemical properties, primary synthesis routes, and
significant industrial applications, addressing the interests of professionals in chemical research
and development.

Chemical and Physical Properties

2-Chloro-4-nitrotoluene is an organohalogen aromatic compound that presents as a pale
yellow crystalline solid.[1][2] It is characterized by its insolubility in water but is soluble in most
organic solvents.[2][3] The presence of both a chlorine atom and a nitro group on the toluene
backbone makes it a versatile intermediate for further chemical synthesis.[1][4]
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Property Value

Molecular Formula C7HeCINO:2

Molecular Weight 171.58 g/mol

Melting Point 61 °C

Boiling Point 260 °C

Flash Point 150 °C

Vapor Pressure 0.0243 mmHg at 25°C

(Data sourced from ChemBK)

Industrial Synthesis

The primary manufacturing process for 2-Chloro-4-nitrotoluene involves the electrophilic
substitution of a toluene derivative. Two main synthetic pathways are commonly employed in
industrial settings.

Experimental Protocol: Synthesis via Chlorination of 4-
hitrotoluene

A common and efficient method for synthesizing 2-Chloro-4-nitrotoluene is the direct
chlorination of 4-nitrotoluene.

Methodology:

o Reactant Preparation: A mixture of 4-nitrotoluene and a catalytic amount of iodine (0.1 to
10% by weight relative to the 4-nitrotoluene) is prepared in a reaction vessel.[5][6]

e Chlorination: Gaseous chlorine (0.6 to 1.2 moles per mole of 4-nitrotoluene) is introduced
into the mixture.[5][6][7]

o Temperature Control: The reaction is maintained at a temperature ranging from the melting
point of the starting material up to 120°C.[5][6]
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 Purification: Upon completion of the reaction, the desired product, 2-Chloro-4-nitrotoluene,
is separated from by-products and unreacted starting materials through processes such as

recrystallization or distillation.[1]

A patent for this process specifies that using iodine as a catalyst is a key aspect of the
procedure.[5][6][7]
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Synthesis of 2-Chloro-4-nitrotoluene via Chlorination.

Industrial Applications

As a key chemical intermediate, 2-Chloro-4-nitrotoluene is a foundational component in the
synthesis of a variety of commercial products. Its primary applications are in the manufacturing

of:

e Dyes and Pigments: The compound serves as a precursor in the synthesis of various dyes.

[2]31[4]

e Agrochemicals: It is a vital intermediate for producing herbicides, such as Chlorotoluron.[4]
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e Pharmaceuticals: In the pharmaceutical industry, it is used as a starting material for the
synthesis of more complex active pharmaceutical ingredients (APIs).[4]
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Major Industrial Applications of 2-Chloro-4-nitrotoluene.

Safety and Environmental Considerations

2-Chloro-4-nitrotoluene is classified as a toxic substance.[2] Exposure through inhalation,
ingestion, or skin contact can lead to adverse health effects.[2][3] It is also considered an
irritant to the skin and eyes.[8] Environmental release of 2-Chloro-4-nitrotoluene is a concern,
as it may be harmful to aquatic organisms and can persist in the environment.[9][10] Proper
handling, protective equipment, and disposal procedures are mandatory during its use in
research and industrial settings.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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